Cas no 91010-41-2 (Pyrazine, 2-methyl-6-(3-methylbutyl)-)

• Product name: Pyrazine, 2-methyl-6-(3-methylbutyl)-
• CAS No: 91010-41-2
• MF: C₉H₈NOCl₃
• MW: 252.52492
• CID: 788190
• PubChem ID: 572730

Pyrazine, 2-methyl-6-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-methyl-6-(3-methylbutyl)-
• EN300-6491061
• 6-Methyl-2-(3-methylbutyl)-pyrazine
• 2-methyl-6-(3-methylbutyl)pyrazine
• SCHEMBL19180782
• OESNKUIGZMJYKH-UHFFFAOYSA-N
• Z2216712586
• 2-Isopentyl-6-methylpyrazine
• 91010-41-2
• AKOS025395116
• 2-Isopentyl-6-methylpyrazine #
• 2-Methyl-6-isopentylpyrazine
• 2-Isoamyl-6-methylpyrazine

• Inchi： InChI=1S/C10H16N2/c1-8(2)4-5-10-7-11-6-9(3)12-10/h6-8H,4-5H2,1-3H3
• InChI Key： OESNKUIGZMJYKH-UHFFFAOYSA-N
• SMILES： CC1=CN=CC(=N1)CCC(C)C

Computed Properties

• Exact Mass: 164.131
• Monoisotopic Mass: 164.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 0.939
• Boiling Point: 226.3°C at 760 mmHg
• Flash Point: 87.9°C
• Refractive Index: 1.491

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines